Cas no 80518-48-5 (Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-,hydrochloride (1:1))

Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-,hydrochloride (1:1) structure
80518-48-5 structure
Product Name:Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-,hydrochloride (1:1)
CAS No:80518-48-5
MF:C10H13ClFN
MW:201.668325185776
CID:733653
PubChem ID:20562108
Update Time:2025-04-19

Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-,hydrochloride (1:1)
    • 6-fluoro-1,2,3,4-tetrahydro-2-methylquinolinium chloride
    • 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-1-ium,chloride
    • EINECS 279-488-4
    • Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride
    • Quinoline, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-, hydrochloride (1:1)
    • 80518-48-5
    • DTXSID601001291
    • SCHEMBL8597665
    • 4955CX6YEE
    • 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline hydrochloride
    • 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline--hydrogen chloride (1/1)
    • Inchi: 1S/C10H12FN.ClH/c1-7-2-3-8-6-9(11)4-5-10(8)12-7;/h4-7,12H,2-3H2,1H3;1H
    • InChI Key: UFUBHMKHWBJKMI-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC2=C(C=1)CCC(C)N2

Computed Properties

  • Exact Mass: 201.0720553g/mol
  • Monoisotopic Mass: 201.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
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